N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-28-17-7-4-5-14(9-17)13-29-21-24-16(11-20(27)25-21)10-19(26)23-12-15-6-2-3-8-18(15)22/h2-9,11H,10,12-13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: PNUXXPABHBXIPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC(=CC(=O)N2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds with structural similarities to N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide have been synthesized and evaluated for their biological activities. For instance, derivatives of rhodanine-3-acetic acid showed potential as antimicrobial agents against a panel of bacteria, mycobacteria, and fungi (Krátký, Vinšová, & Stolaříková, 2017). This suggests that modifications of the pyrimidinyl acetamide structure can lead to compounds with significant biological activities.

Chemical Reactivity and Synthesis Applications

Chemical reactivity and synthesis applications of related compounds include the development of novel synthetic pathways. For example, the creation of polymeric coordination complexes from tautomeric amidines and various electrophilic building blocks demonstrates the versatility of these chemical structures in synthetic chemistry (Klimova, Flores‐Álamo, Klimova, Sandra Cortez Maya, & Beletskaya, 2013). Such research highlights the potential for N-(2-chlorobenzyl)-2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide and related compounds in the synthesis of new materials and pharmaceuticals.

Potential in Drug Development

The exploration of novel compounds for drug development is another area of interest. The synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, promoted by carbodiimide condensation, is one such example (Yu et al., 2014). These compounds were evaluated for their potential applications, indicating the diverse possibilities for chemical analogs in therapeutic applications.